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Compound of Interest

Compound Name: Acenocoumarol-d4

Cat. No.: B8210038 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Acenocoumarol-d4, a deuterated

internal standard essential for the accurate quantification of the anticoagulant drug

acenocoumarol. This document is intended for researchers, scientists, and drug development

professionals, offering comprehensive data on its chemical properties, a detailed experimental

protocol for its use in bioanalytical methods, and an illustrative diagram of the acenocoumarol

signaling pathway.

Core Compound Data
Acenocoumarol-d4 is a stable, isotopically labeled derivative of acenocoumarol, widely used

to minimize variability in sample processing and analysis in chromatographic methods. Below is

a summary of its key quantitative data.
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Property Value Citations

Molecular Formula C₁₉H₁₁D₄NO₆ [1][2]

Molecular Weight 357.36 g/mol [1][2]

CAS Number

2937878-24-3, 1185071-64-0

(Note: Multiple CAS numbers

are reported by various

suppliers. Researchers should

verify the specific CAS number

associated with their

purchased standard.)

[3][4]

Appearance Yellow Solid [1]

Mechanism of Action: The Vitamin K Antagonist
Pathway
Acenocoumarol exerts its anticoagulant effect by inhibiting the enzyme Vitamin K epoxide

reductase (VKOR). This enzyme is crucial for the regeneration of active Vitamin K, a necessary

cofactor for the gamma-carboxylation of several clotting factors. By disrupting this cycle,

acenocoumarol depletes the pool of active clotting factors, thereby inhibiting the coagulation

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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